Cas no 478079-47-9 (Piperidino(thieno[2,3-b]quinolin-2-yl)methanone)

• Product Name: Piperidino(thieno[2,3-b]quinolin-2-yl)methanone
• CAS No: 478079-47-9
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• MDL: MFCD02571257
• CID: 5233468
• Update Time: 2025-05-21

Piperidino(thieno[2,3-b]quinolin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• PIPERIDINO(THIENO[2,3-B]QUINOLIN-2-YL)METHANONE
• 1-{thieno[2,3-b]quinoline-2-carbonyl}piperidine
• piperidin-1-yl(thieno[2,3-b]quinolin-2-yl)methanone
• Oprea1_809693
• Piperidino(thieno[2,3-b]quinolin-2-yl)methanone

• MDL： MFCD02571257
• Inchi： 1S/C17H16N2OS/c20-17(19-8-4-1-5-9-19)15-11-13-10-12-6-2-3-7-14(12)18-16(13)21-15/h2-3,6-7,10-11H,1,4-5,8-9H2
• InChI Key： YNXSEMSRJXAPRN-UHFFFAOYSA-N
• SMILES： S1C2C(=CC3C=CC=CC=3N=2)C=C1C(N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 396
• XLogP3: 4
• Topological Polar Surface Area: 61.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Piperidino(thieno[2,3-b]quinolin-2-yl)methanone

Exploring Piperidino(thieno[2,3-b]quinolin-2-yl)methanone (CAS No. 478079-47-9): Properties, Applications, and Research Insights

In the realm of heterocyclic chemistry, Piperidino(thieno[2,3-b]quinolin-2-yl)methanone (CAS No. 478079-47-9) stands out as a compound of significant interest due to its unique structural framework and potential applications. This compound, which combines a thienoquinoline core with a piperidine moiety, has garnered attention in pharmaceutical and materials science research. Its molecular architecture makes it a promising candidate for various applications, from drug discovery to advanced material design.

The thieno[2,3-b]quinoline scaffold is known for its electron-rich properties and ability to participate in diverse chemical reactions, making it a valuable building block in synthetic chemistry. When functionalized with a piperidinyl methanone group, the resulting compound exhibits enhanced solubility and bioavailability, which are critical factors in drug development. Researchers have explored Piperidino(thieno[2,3-b]quinolin-2-yl)methanone as a potential intermediate for designing kinase inhibitors, antimicrobial agents, and fluorescent probes.

One of the key advantages of Piperidino(thieno[2,3-b]quinolin-2-yl)methanone is its versatility in medicinal chemistry. The compound's ability to interact with biological targets, such as enzymes and receptors, has led to investigations into its role in treating diseases like cancer and infectious disorders. For instance, the thienoquinoline core is structurally similar to some FDA-approved drugs, suggesting its potential for repurposing or optimization in therapeutic applications.

Beyond pharmaceuticals, Piperidino(thieno[2,3-b]quinolin-2-yl)methanone has also found utility in materials science. Its conjugated system and electron-donating properties make it a candidate for organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's stability under various conditions further enhances its appeal for industrial applications.

Recent trends in chemical research highlight a growing interest in heterocyclic compounds like Piperidino(thieno[2,3-b]quinolin-2-yl)methanone. Scientists are increasingly focusing on sustainable synthesis methods, such as green chemistry approaches, to produce such compounds with minimal environmental impact. This aligns with the broader push toward eco-friendly and cost-effective manufacturing processes in the chemical industry.

For researchers and industry professionals, understanding the synthesis and characterization of Piperidino(thieno[2,3-b]quinolin-2-yl)methanone is essential. Advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are commonly employed to ensure the compound's purity and structural integrity. These analytical methods are critical for quality control in both academic and industrial settings.

In conclusion, Piperidino(thieno[2,3-b]quinolin-2-yl)methanone (CAS No. 478079-47-9) represents a fascinating area of study with broad implications across multiple disciplines. Its unique chemical properties, coupled with its potential applications in medicine and materials science, make it a compound worth watching in the coming years. As research progresses, we can expect to uncover even more innovative uses for this versatile molecule.